Cas no 891125-32-9 (N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide)

• Product Name: N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide
• CAS No: 891125-32-9
• MF: C₂₅H₁₆N₆OS
• MW: 448.49914264679
• CID: 5969133
• PubChem ID: 16872898
• Update Time: 2025-07-17

N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide
• N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]quinoline-2-carboxamide
• F2508-0511
• N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)quinoline-2-carboxamide
• N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide
• 891125-32-9
• AKOS024654482

• Inchi： 1S/C25H16N6OS/c32-25(21-11-10-16-5-1-2-8-19(16)27-21)26-18-7-3-6-17(15-18)20-12-13-23-28-29-24(31(23)30-20)22-9-4-14-33-22/h1-15H,(H,26,32)
• InChI Key： YCKFWILHVUBHQC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=CC=C1C(NC1=CC=CC(C2=NN3C(C4SC=CC=4)=NN=C3C=C2)=C1)=O

Computed Properties

• Exact Mass: 448.11063033g/mol
• Monoisotopic Mass: 448.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 113Ų

Additional information on N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide

Comprehensive Overview of N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide (CAS No. 891125-32-9)

In the realm of organic chemistry and pharmaceutical research, N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide (CAS No. 891125-32-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework combining thiophene, triazole, pyridazine, and quinoline moieties, represents a promising candidate for various biomedical and material science applications. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, aligning with current trends in drug discovery and heterocyclic chemistry.

The structural complexity of N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide offers a fertile ground for innovation. Its triazolo-pyridazine core, coupled with the quinoline-carboxamide side chain, suggests potential interactions with biological targets such as enzymes and receptors. This has led to hypotheses about its role in modulating cellular pathways, particularly in areas like cancer research and neurodegenerative diseases, where similar compounds have shown efficacy. The integration of thiophene further enhances its electronic properties, making it a subject of interest in organic electronics and photovoltaic materials.

From a synthetic perspective, the preparation of CAS No. 891125-32-9 involves multi-step organic reactions, including cyclization, condensation, and amide coupling. These processes are often optimized for yield and purity, reflecting the growing demand for high-precision chemical synthesis in both academic and industrial settings. Recent advancements in catalysis and green chemistry have also influenced the development of more sustainable routes to synthesize this compound, addressing environmental concerns and cost-efficiency.

The pharmacological profile of N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide remains an active area of investigation. Preliminary studies suggest its potential as a kinase inhibitor or GPCR modulator, which could pave the way for novel therapeutics. Its bioavailability and metabolic stability are also under scrutiny, as these factors are critical for its transition from bench to bedside. The compound's ability to cross the blood-brain barrier is another intriguing aspect, particularly for applications in central nervous system (CNS) disorders.

In the context of material science, the thiophene and quinoline components of this compound contribute to its conjugated system, which is essential for charge transport in organic semiconductors. This has sparked interest in its use for OLEDs, sensors, and other optoelectronic devices. The compound's thermal stability and solubility in organic solvents further enhance its versatility for industrial applications.

As the scientific community continues to explore the potential of CAS No. 891125-32-9, questions about its structure-activity relationship (SAR), toxicity profile, and scalable synthesis remain at the forefront. These inquiries align with broader trends in precision medicine and sustainable chemistry, making this compound a focal point for interdisciplinary research. Whether in the lab or the marketplace, N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}quinoline-2-carboxamide exemplifies the convergence of innovation and practicality in modern chemistry.